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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, reactivity, and safety information for 4-tert-Butylaniline (CAS 769-92-6).
The information is intended to support researchers, scientists, and professionals in drug
development in their understanding and utilization of this compound.

Chemical and Physical Properties

4-tert-Butylaniline is an organic compound classified as an aniline, which is an aromatic
amine. It is characterized by a tert-butyl group attached to the para position of the aniline ring.
[1] This substitution gives the molecule its unique steric and electronic properties.[1] Typically, it
appears as a colorless to pale yellow or clear orange-red to brownish liquid.[2][3] It has a
characteristic amine odor.[2] While it is moderately soluble in water, it shows greater solubility
in organic solvents like ethanol and ether.[2]

General Properties
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Property Value Source(s)
CAS Number 769-92-6 [4]
Molecular Formula Ci1oH1sN [4]
Molecular Weight 149.23 g/mol [5]
Colorless to pale yellow liquid;
Appearance clear orange-red to brownish [2][3]
liquid
Odor Characteristic amine odor [2]
Physical Properties
Property Value Source(s)
Melting Point 15-16 °C [6]
Boiling Point 90-93 °C at 3 mmHg [6]
Density 0.937 g/mL at 25 °C [6]
Flash Point 102 °C (closed cup) [6]

Refractive Index (n20/D)

1.538

[6]

Solubility

Moderately soluble in water;
more soluble in ethanol and

ether

[2]

Spectral Data
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Data Type Key Information Source(s)
1H NMR Spectral data available. [31[5]
13C NMR Spectral data available. [51[7]
IR Spectroscopy Spectral data available. [819]

The molecular ion peak is
observed. Fragmentation

Mass Spectrometry [10][11]
patterns are key for

identification.

Synthesis of 4-tert-Butylaniline

Several synthetic routes to 4-tert-Butylaniline have been reported. A common and high-
yielding method involves the reduction of the corresponding nitroaryl compound.

Experimental Protocol: Reduction of 4-tert-
Butylnitrobenzene

This protocol is a general representation of a common synthesis method.

Objective: To synthesize 4-tert-Butylaniline by the reduction of 4-tert-butylnitrobenzene.
Materials:

e 4-tert-Butylnitrobenzene

o Catalyst (e.g., CPIP - a proprietary catalyst, though others like Pd/C could be used)

e Ethanol

e Hydrogen gas source

o Standard laboratory glassware for inert atmosphere reactions

« Filtration apparatus
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e Rotary evaporator
Procedure:

 In areaction vessel suitable for hydrogenation, dissolve the nitroaryl compound (e.g., 4.06
mmol of 4-tert-butylnitrobenzene) in ethanol (20 ml).[2]

e Add the catalyst (e.g., 50 mg of CPIP) to the solution.[2]

 Stir the mixture under a hydrogen atmosphere for approximately 6 hours.[2]

» Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[2]
» Upon completion of the reaction, recover the catalyst by filtration.[2]

« |solate the 4-tert-Butylaniline by distilling off the ethanol. The isolated yield for this specific
procedure is reported to be 99%.[2]

Purification: The crude product can be further purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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